Cas no 955978-87-7 (4-Bromo-1H-indole-6-carboxamide)

• Product Name: 4-Bromo-1H-indole-6-carboxamide
• CAS No: 955978-87-7
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• MDL: MFCD20486672
• CID: 4723174
• Update Time: 2025-06-08

4-Bromo-1H-indole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carboxamide, 4-bromo-
• XOBUAZLOWILMLM-UHFFFAOYSA-N
• AB76457
• 4-BROMO-1H-INDOLE-6-CARBOXAMIDE
• 4-BROMO-1H-INDOLE-6-CARBOXYLIC ACID AMIDE
• 4-Bromo-1H-indole-6-carboxamide

• MDL： MFCD20486672
• Inchi： 1S/C9H7BrN2O/c10-7-3-5(9(11)13)4-8-6(7)1-2-12-8/h1-4,12H,(H2,11,13)
• InChI Key： XOBUAZLOWILMLM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(N)=O)=CC2=C1C=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Topological Polar Surface Area: 58.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 4-Bromo-1H-indole-6-carboxamide

Professional Introduction to 4-Bromo-1H-indole-6-carboxamide (CAS No. 955978-87-7)

4-Bromo-1H-indole-6-carboxamide (CAS No. 955978-87-7) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic amide derivative has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The compound’s molecular structure, featuring a brominated indole core and an amide functional group, makes it a versatile intermediate for synthesizing various bioactive molecules.

The< strong>indole scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous pharmacologically active agents. The bromine substituent at the 4-position enhances the electrophilicity of the indole ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the development of novel therapeutic agents.

The< strong>amide moiety at the 6-position introduces additional reactivity, allowing for nucleophilic substitutions and transformations that can be exploited in medicinal chemistry. This feature makes< strong>4-Bromo-1H-indole-6-carboxamide a valuable building block for designing molecules with specific biological activities. Recent studies have highlighted its utility in the synthesis of indole-based inhibitors targeting various enzymes and receptors involved in metabolic and inflammatory diseases.

In the realm of drug discovery, the< strong>CAS No. 955978-87-7 identifier ensures precise identification and traceability of this compound. Its application in high-throughput screening (HTS) and fragment-based drug design has been explored to identify lead compounds for further optimization. The structural diversity offered by< strong>4-Bromo-1H-indole-6-carboxamide has led to promising results in inhibiting targets such as kinases and transcription factors, which are implicated in cancer and neurodegenerative disorders.

Recent advancements in computational chemistry have further enhanced the understanding of< strong>4-Bromo-1H-indole-6-carboxamide's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to pockets on proteins associated with diseases like diabetes and Alzheimer’s. These insights have guided the design of analogs with improved binding affinities and selectivity.

The synthesis of< strong>4-Bromo-1H-indole-6-carboxamide involves multi-step organic transformations, starting from commercially available precursors such as bromoindole and appropriate carboxylic acid derivatives. The bromination step is critical, as it determines the reactivity of the indole ring for subsequent modifications. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

The pharmacological profile of< strong>CAS No. 955978-87-7-based derivatives has been extensively studied in preclinical models. These studies have demonstrated potential therapeutic effects against a range of conditions, including bacterial infections, viral diseases, and autoimmune disorders. The amide group’s ability to modulate protein-protein interactions has been particularly intriguing, offering new avenues for drug development.

In conclusion, 4-Bromo-1H-indole-6-carboxamide represents a cornerstone compound in pharmaceutical research due to its structural versatility and functional utility. Its role as an intermediate in synthesizing bioactive molecules continues to drive innovation in drug discovery. As our understanding of its pharmacological properties deepens, so does its potential to contribute to the development of novel therapeutics that address unmet medical needs.